Cas no 1956382-06-1 (1-Benzyl-N-(2-methoxyethyl)azetidin-3-amine oxalate)

• Product Name: 1-Benzyl-N-(2-methoxyethyl)azetidin-3-amine oxalate
• CAS No: 1956382-06-1
• MF: C₁₅H₂₂N₂O₅
• MW: 310.345584392548
• CID: 4917912
• Update Time: 2025-05-22

1-Benzyl-N-(2-methoxyethyl)azetidin-3-amine oxalate Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-N-(2-methoxyethyl)azetidin-3-amine oxalate

• Inchi： 1S/C13H20N2O.C2H2O4/c1-16-8-7-14-13-10-15(11-13)9-12-5-3-2-4-6-12;3-1(4)2(5)6/h2-6,13-14H,7-11H2,1H3;(H,3,4)(H,5,6)
• InChI Key： JYYHKMRIHMFAFJ-UHFFFAOYSA-N
• SMILES： O(C)CCNC1CN(CC2C=CC=CC=2)C1.OC(C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 258
• Topological Polar Surface Area: 99.1

Additional information on 1-Benzyl-N-(2-methoxyethyl)azetidin-3-amine oxalate

Compound 1956382-06-1: 1-Benzyl-N-(2-methoxyethyl)azetidin-3-amine Oxalate

The compound with CAS No. 1956382-06-1, known as 1-Benzyl-N-(2-methoxyethyl)azetidin-3-amine oxalate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of azetidine, a four-membered ring amine, and its structure incorporates a benzyl group and a methoxyethyl substituent. The oxalate salt form suggests its potential application in pharmaceuticals, where such salts are commonly used to enhance solubility and stability.

Azetidine derivatives have been extensively studied due to their unique properties and potential biological activities. The benzyl group in this compound adds aromaticity and hydrophobicity, which can influence its pharmacokinetic profile. The methoxyethyl substituent introduces an ether functional group, which may play a role in drug metabolism or serve as a site for further chemical modifications. Recent studies have highlighted the importance of such structural features in modulating the bioavailability and efficacy of therapeutic agents.

From a synthetic perspective, the preparation of 1-Benzyl-N-(2-methoxyethyl)azetidin-3-amine oxalate likely involves multi-step organic synthesis. The azetidine ring can be formed through various methods, including the cyclization of amino alcohols or the use of azetidine precursors. The introduction of the benzyl group may involve nucleophilic substitution or coupling reactions, while the methoxyethyl substituent could be introduced via alkylation or etherification. The formation of the oxalate salt would typically involve neutralization with oxalic acid to achieve the desired counterion.

Recent research has focused on the biological activity of this compound. In vitro studies have suggested that it may exhibit modulatory effects on ion channels or enzymes, which could make it a candidate for drug development in areas such as neurology or oncology. Additionally, its structural similarity to known bioactive compounds has prompted investigations into its potential as a lead molecule for medicinal chemistry campaigns.

In terms of applications, 1-Benzyl-N-(2-methoxyethyl)azetidin-3-amine oxalate holds promise in several domains. Its role as an intermediate in organic synthesis is well-documented, particularly in the construction of complex molecules with constrained ring systems. Furthermore, its pharmacological properties suggest potential utility in drug delivery systems or as a component in advanced materials.

From an analytical standpoint, modern techniques such as NMR spectroscopy and mass spectrometry have been employed to characterize this compound. These methods provide insights into its molecular structure, purity, and stability under various conditions. Such analyses are crucial for ensuring the reliability of experimental results and for guiding further research.

In conclusion, 1-Benzyl-N-(2-methoxyethyl)azetidin-3-amine oxalate is a compound of significant interest due to its unique structure and potential applications. As research continues to uncover its properties and biological effects, it is poised to play an increasingly important role in both academic and industrial settings.